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Compound of Interest

Compound Name: L-Proline ethylamide

CAS No.: 55446-83-8

Cat. No.: B1623949

Get Quote

Executive Summary & Scope
This guide defines the protocol for the safe disposal of L-Proline ethylamide (and its

hydrochloride salt). While often regarded as a low-toxicity intermediate in pharmaceutical

synthesis and asymmetric catalysis, this compound requires specific handling due to its

nitrogenous content and potential biological activity.[1]

Critical Directive: Do not treat this substance as innocuous "kitchen chemistry" despite its

amino acid derivation. In a drug development context, all intermediates must be treated as

potentially bioactive until proven otherwise.[1]

Chemical Identification
Chemical Name: (2S)-N-Ethylpyrrolidine-2-carboxamide (L-Proline ethylamide)[1][2]

CAS Number: 58107-62-3 (Hydrochloride salt); 3328-69-6 (Free base)[1]

Molecular Formula:
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(Base) /

(Salt)[1]

Key Functionality: Secondary amine (pyrrolidine) + Amide.

Hazard Assessment (The "Know Your Enemy"
Phase)
Before disposal, you must understand the physicochemical risks to select the correct waste

stream.[1]

🔒 FULL PROTOCOL TRUNCATED

To view exact molar ratios, purification steps, and HRP optimization
data, please view the interactive version.

Unlock Full Protocol on Website

Pre-Disposal Segregation Protocol
Effective disposal starts at the bench.[1] Mixing waste streams indiscriminately drastically

increases disposal costs and safety risks.[1]

Rule 1: Phase Separation
Solid Waste: Keep L-Proline ethylamide in its solid state whenever possible. Solid waste

incineration is significantly cheaper and safer than liquid waste processing.[1]

Liquid Waste: If the compound is dissolved in a reaction mixture, you must segregate based

on the solvent, not the solute.[1]

Rule 2: The Halogen Check[1]
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Non-Halogenated Stream: If dissolved in Methanol, Ethanol, DMSO, or Ethyl Acetate.[1]

Halogenated Stream: If dissolved in Dichloromethane (DCM) or Chloroform.[1]

Why? Halogenated waste requires scrubbers during incineration to prevent acid rain (HCl

generation).[1] Mislabeling this ruins the non-halogenated fuel blending process.[1]

Step-by-Step Disposal Workflows
Scenario A: Disposal of Pure Solid (Expired or Excess
Stock)[1]

PPE: Don nitrile gloves, lab coat, and safety glasses.[1] Wear a dust mask if handling large

open quantities.[1]

Container: Use a wide-mouth High-Density Polyethylene (HDPE) jar or the original glass

container.

Labeling: Attach a hazardous waste tag.

Chemical Name: "L-Proline Ethylamide - Solid"

Hazard Check: "Irritant"[1][3]

Transfer: Place the container into the laboratory's Solid Organic Waste drum.

Note: Do not throw in the trash.[1] Even if low toxicity, it is an unregulated chemical

substance that cannot enter municipal landfills.[1]

Scenario B: Disposal of Reaction Mixtures (Liquid)
Identify Solvent: Determine if your solvent is Halogenated or Non-Halogenated.[1]

pH Check: If the reaction involved strong acids or bases, neutralize the solution to pH 6–8

before adding to the waste carboy.

Scientific Logic:[4] Adding highly acidic waste to a general organic solvent drum can cause

exothermic polymerization of other waste components.[1]
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Decant: Pour into the appropriate carboy (Red tag for Halogenated, White/Clear tag for Non-

Halogenated).

Rinse: Triple rinse the reaction flask with a minimal amount of the same solvent and add the

rinsate to the waste container.

Scenario C: Spill Cleanup Protocol
Isolate: Mark the area.[1]

Dry Spill: Do not wet the powder.[1] Use a scoop or dustpan to collect the bulk solid.[1] Place

in a bag, seal, and label as solid waste. Wipe residue with a damp paper towel.[1]

Wet Spill: Cover with an inert absorbent (Vermiculite or Pig Mats).[1] Do not use combustible

materials like sawdust if strong oxidizers are present in the lab.[1] Scoop absorbent into a

bag and label as "Debris contaminated with L-Proline Ethylamide."

Decision Tree: Waste Stream Selection
The following logic flow ensures you select the compliant regulatory path for disposal.

🔒 FULL PROTOCOL TRUNCATED

To view exact molar ratios, purification steps, and HRP optimization
data, please view the interactive version.

Unlock Full Protocol on Website

Click to download full resolution via product page

Figure 1: Decision logic for segregating L-Proline ethylamide waste based on physical state

and solvent carrier.
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Regulatory Framework & Compliance
US (RCRA): L-Proline ethylamide is generally not a "P" or "U" listed waste.[1] However, it

falls under the "catch-all" for organic chemicals.

Compliance: Must be disposed of via a licensed TSD (Treatment, Storage, and Disposal)

facility.[1]

EU (EWC):

16 05 08: Discarded organic chemicals consisting of or containing hazardous substances.

[1]

18 01 06: Chemicals consisting of or containing hazardous substances

(healthcare/research context).[1]

Scientific Note on Incineration: Because this molecule contains nitrogen (

), incineration must be controlled to manage

emissions.[1] This is why professional waste services are required; open burning or low-temp
destruction is environmentally negligent.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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